Cas no 2680862-16-0 (tert-butyl N-(3-methyl-5-nitropyridin-4-yl)carbamate)

• Product Name: tert-butyl N-(3-methyl-5-nitropyridin-4-yl)carbamate
• CAS No: 2680862-16-0
• MF: C₁₁H₁₅N₃O₄
• MW: 253.254502534866
• CID: 5651498
• PubChem ID: 165916874
• Update Time: 2025-10-22

tert-butyl N-(3-methyl-5-nitropyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-methyl-5-nitropyridin-4-yl)carbamate
• 2680862-16-0
• EN300-28279347

• Inchi： 1S/C11H15N3O4/c1-7-5-12-6-8(14(16)17)9(7)13-10(15)18-11(2,3)4/h5-6H,1-4H3,(H,12,13,15)
• InChI Key： CEDJYEJXCJGXBI-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CN=CC=1C)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.10625597g/mol
• Monoisotopic Mass: 253.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97Ų

Additional information on tert-butyl N-(3-methyl-5-nitropyridin-4-yl)carbamate

Introduction to Tert-butyl N-(3-methyl-5-nitropyridin-4-yl)carbamate (CAS No. 2680862-16-0)

Tert-butyl N-(3-methyl-5-nitropyridin-4-yl)carbamate, a compound with the CAS number 2680862-16-0, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group and a nitropyridine moiety, contribute to its unique chemical properties and reactivity.

The nitropyridine ring in tert-butyl N-(3-methyl-5-nitropyridin-4-yl)carbamate is a key pharmacophore that interacts with various biological targets. Recent studies have highlighted the importance of nitroaromatic compounds in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The nitro group can undergo reduction to form an amine, which can be further functionalized to produce novel bioactive molecules. This transformation is particularly relevant in the development of therapeutic agents targeting neurological disorders and inflammatory conditions.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The tert-butyl carbamate group provides a stable handle for further chemical modifications, allowing chemists to explore diverse structural analogs. In recent years, there has been growing interest in the development of carbamate-based drugs due to their favorable pharmacokinetic properties, including good solubility and metabolic stability.

Current research in the field of nitropyridines has revealed several promising applications. For instance, derivatives of nitropyridine have been investigated for their antimicrobial and antiviral properties. The electron-withdrawing nature of the nitro group enhances the reactivity of the pyridine ring, making it a versatile scaffold for drug design. Additionally, the methyl group at position 3 and the nitro group at position 5 introduce specific electronic and steric effects that can fine-tune the biological activity of the molecule.

In vitro studies have demonstrated that tert-butyl N-(3-methyl-5-nitropyridin-4-yl)carbamate exhibits interesting interactions with biological targets. These interactions are primarily mediated by the nitropyridine moiety, which can engage with enzymes and receptors involved in signal transduction pathways. For example, research suggests that this compound may inhibit certain kinases by competing with ATP binding sites. Such inhibitory effects could be exploited in the development of anticancer agents, given the critical role of kinases in cell proliferation and survival.

The synthesis of this compound involves multi-step organic reactions, each requiring careful optimization to ensure high yield and purity. The introduction of the tert-butyl carbamate group typically involves condensation reactions between a tert-butyl carbamate precursor and a suitable nitropyridine derivative. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity.

The pharmaceutical industry has shown considerable interest in developing novel carbamate-based drugs due to their potential therapeutic benefits. The stability and versatility of carbamates make them ideal candidates for drug development pipelines. Additionally, the ability to modify both the carbamate group and the nitropyridine ring allows for extensive structural diversification, enabling researchers to identify compounds with optimized pharmacological profiles.

Recent advancements in computational chemistry have further accelerated the discovery process for new drug candidates like tert-butyl N-(3-methyl-5-nitropyridin-4-yl)carbamate. Molecular modeling techniques can predict how this compound will interact with biological targets, providing valuable insights into its potential therapeutic applications. These computational methods complement experimental approaches by allowing researchers to screen large libraries of compounds efficiently.

The safety profile of this compound is another critical consideration in its development as a pharmaceutical agent. Preliminary toxicology studies have indicated that it exhibits low toxicity at moderate doses, suggesting its potential for safe clinical use. However, further comprehensive toxicological assessments are necessary to fully characterize its safety profile before human trials can commence.

In conclusion, Tert-butyl N-(3-methyl-5-nitropyridin-4-yl)carbamate (CAS No. 2680862-16-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this molecule, reinforcing its importance in medicinal chemistry.